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Compound of Interest

Compound Name: 4-Bromoheptane

Cat. No.: B1329381

Introduction

4-Bromoheptane, a secondary alkyl halide, serves as a valuable building block in organic
synthesis for the introduction of the hept-4-yl moiety. This structural motif can be found in
various biologically active molecules, and its incorporation can significantly influence the
lipophilicity, metabolic stability, and target engagement of a parent scaffold. In the realm of
pharmaceutical sciences, the strategic alkylation with reagents like 4-bromoheptane is a key
step in the development of new therapeutic agents. This application note details the use of 4-
bromoheptane in the synthesis of a potential anticonvulsant pharmaceutical intermediate,
specifically focusing on the alkylation of a hydantoin scaffold.

Synthesis of 5-(Hept-4-yl)-5-phenylimidazolidine-2,4-
dione: A Potential Anticonvulsant Intermediate

The hydantoin core structure is a well-established pharmacophore in a number of
anticonvulsant drugs, such as phenytoin.[1][2] The introduction of an alkyl chain at the 5-
position of the hydantoin ring can modulate the drug's activity and pharmacokinetic profile. This

protocol describes the synthesis of 5-(hept-4-yl)-5-phenylimidazolidine-2,4-dione, a novel
hydantoin derivative, via the alkylation of 5-phenylhydantoin with 4-bromoheptane.

Reaction Scheme:
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Reactants

4-Bromoheptane

\ Product

5-Phenylhydantoin —® 5-(Hept-4-yl)-5-phenylimidazolidine-2,4-dione

Reaction Conditions

Base (e.g., NaH)
Solvent (e.g., DMF)

Neuronal Membrane

Reduced Neuronal Excitability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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